Cas no 2969445-74-5 ((3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane)

• Product Name: (3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane
• CAS No: 2969445-74-5
• MF: C₁₄H₂₂OS
• MW: 238.388883113861
• CID: 6797007
• PubChem ID: 171366289
• Update Time: 2025-05-20

(3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-isobutoxy-5-methylphenyl)(isopropyl)sulfane
• 2969445-74-5
• MFCD34891733
• (3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane

• Inchi： 1S/C14H22OS/c1-10(2)9-15-13-6-12(5)7-14(8-13)16-11(3)4/h6-8,10-11H,9H2,1-5H3
• InChI Key： ZVJOCEQEJCXINE-UHFFFAOYSA-N
• SMILES： S(C1=CC(C)=CC(=C1)OCC(C)C)C(C)C

Computed Properties

• Exact Mass: 238.13913649g/mol
• Monoisotopic Mass: 238.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• Density: 0.98±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 322.0±30.0 °C(Predicted)

Additional information on (3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane

Introduction to (3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane (CAS No. 2969445-74-5)

(3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane (CAS No. 2969445-74-5) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents.

The chemical structure of (3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane is composed of a phenyl ring substituted with an isobutoxy group at the 3-position and a methyl group at the 5-position, along with an isopropyl sulfide moiety. This intricate arrangement imparts specific physicochemical properties that are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have focused on the synthesis and characterization of (3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane. Advanced synthetic methods, including transition metal-catalyzed reactions and organocatalytic approaches, have been employed to efficiently produce this compound. These methods not only enhance the yield but also ensure high purity, which is essential for further biological evaluations.

In terms of its biological activity, (3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane has shown promising results in various assays. Preliminary in vitro studies have demonstrated its potential as an antioxidant, anti-inflammatory, and neuroprotective agent. The compound's ability to scavenge free radicals and inhibit pro-inflammatory cytokines makes it a candidate for the treatment of oxidative stress-related diseases and inflammatory conditions.

Moreover, recent research has explored the pharmacological effects of (3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane in animal models. Studies conducted on rodent models have indicated that this compound can effectively reduce oxidative stress and inflammation in the brain, suggesting its potential as a neuroprotective agent. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The safety profile of (3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane is another critical aspect that has been extensively investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. Additionally, its favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, enhance its potential as a drug candidate.

In the context of drug discovery and development, (3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane represents a valuable lead compound. Its unique structure and multifaceted biological activities make it an attractive target for optimization through structure-activity relationship (SAR) studies. Researchers are currently exploring various derivatives and analogs to enhance its potency and selectivity for specific therapeutic targets.

The future prospects for (3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane are promising. Ongoing clinical trials are expected to provide more comprehensive data on its efficacy and safety in human subjects. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of this compound from bench to bedside.

In conclusion, (3-Isobutoxy-5-methylphenyl)(isopropyl)sulfane (CAS No. 2969445-74-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and favorable safety profile, position it as a valuable candidate for the development of new therapeutic agents. Continued research and development will undoubtedly uncover more about its full potential in addressing unmet medical needs.